Cas no 98983-45-0 (1H-Indole,3-[[2-(butylthio)ethyl]thio]-1-ethyl-)

• Product name: 1H-Indole,3-[[2-(butylthio)ethyl]thio]-1-ethyl-
• CAS No: 98983-45-0
• MF: C₁₆H₂₃NS₂
• MW: 293.490521669388
• CID: 813778
• PubChem ID: 3062789

1H-Indole,3-[[2-(butylthio)ethyl]thio]-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,3-[[2-(butylthio)ethyl]thio]-1-ethyl-
• 3-(2-butylsulfanylethylsulfanyl)-1-ethylindole
• 1-Ethyl-3-((2-butylthio)ethylthio)indole
• 98983-45-0
• 1H-Indole, 3-((2-(butylthio)ethyl)thio)-1-ethyl-
• DTXSID20243896
• BRN 5548977
• 3-((2-(Butylthio)ethyl)thio)-1-ethyl-1H-indole

• Inchi： InChI=1S/C16H23NS2/c1-3-5-10-18-11-12-19-16-13-17(4-2)15-9-7-6-8-14(15)16/h6-9,13H,3-5,10-12H2,1-2H3
• InChI Key： ZXDRWSLMFNDBJM-UHFFFAOYSA-N
• SMILES： CCCCSCCSC1=CN(C2=CC=CC=C21)CC

Computed Properties

• Exact Mass: 293.127
• Monoisotopic Mass: 293.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 445.1°C at 760 mmHg
• Flash Point: 223°C
• Refractive Index: 1.58